Cas no 167469-23-0 (2,5-Piperazinedithione,3,6-dimethyl-, (3R-cis)- (9CI))

2,5-Piperazinedithione,3,6-dimethyl-, (3R-cis)- (9CI) structure
167469-23-0 structure
Product Name:2,5-Piperazinedithione,3,6-dimethyl-, (3R-cis)- (9CI)
CAS No:167469-23-0
MF:C6H10N2S2
MW:174.286998271942
CID:110944
PubChem ID:45099623
Update Time:2025-04-18

2,5-Piperazinedithione,3,6-dimethyl-, (3R-cis)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2,5-Piperazinedithione,3,6-dimethyl-, (3R-cis)- (9CI)
    • (3R,6R)-3,6-DIMETHYLPIPERAZINE-2,5-DITHIONE
    • 2,5-Piperazinedithione,3,6-dimethyl-,(3R-cis)-(9CI)
    • 167469-23-0
    • DTXSID60668004
    • Inchi: 1S/C6H10N2S2/c1-3-5(9)8-4(2)6(10)7-3/h3-4H,1-2H3,(H,7,10)(H,8,9)/t3-,4-/m1/s1
    • InChI Key: LGYQNKLBFQZNNC-QWWZWVQMSA-N
    • SMILES: S=C1[C@@H](C)NC([C@@H](C)N1)=S

Computed Properties

  • Exact Mass: 174.029
  • Monoisotopic Mass: 174.029
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 6
  • XLogP3: 0.7
  • Topological Polar Surface Area: 88.2A^2
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